Avermectin A1b aglycone

• Molecular Formula: C34H48O8
• Molecular Weight: 584.7 g/mol
• IUPAC Name: (1'R,2R,3S,4'S,6S,8'R,10'E,12'S,13'S,14'E,16'E,20'R,21'R,24'S)-12',24'-dihydroxy-21'-methoxy-3,11',13',22'-tetramethyl-2-propan-2-ylspiro[2,3-dihydropyran-6,6'-3,7,19-trioxatetracyclo[15.6.1.14,8.020,24]pentacosa-10,14,16,22-tetraene]-2'-one
• InChI: InChI=1S/C34H48O8/c1-19(2)29-22(5)13-14-33(42-29)17-26-16-25(41-33)12-11-21(4)28(35)20(3)9-8-10-24-18-39-31-30(38-7)23(6)15-27(32(36)40-26)34(24,31)37/h8-11,13-15,19-20,22,25-31,35,37H,12,16-18H2,1-7H3/b9-8+,21-11+,24-10+/t20-,22-,25+,26-,27-,28-,29+,30+,31+,33+,34+/m0/s1
• InChI Key: CMVQGLOOVJQBJX-JZSZVTLOSA-N
• Isomeric SMILES: C[C@H]1/C=C/C=C/2\CO[C@H]3[C@@]2([C@@H](C=C([C@H]3OC)C)C(=O)O[C@H]4C[C@@H](C/C=C(/[C@H]1O)\C)O[C@]5(C4)C=C[C@@H]([C@H](O5)C(C)C)C)O
• Canonical SMILES: CC1C=CC=C2COC3C2(C(C=C(C3OC)C)C(=O)OC4CC(CC=C(C1O)C)OC5(C4)C=CC(C(O5)C(C)C)C)O

Description

Avermectin A1b aglycone is a member of pyrans.

Scientific Research Applications

• Biosynthesis of Avermectin A1b Aglycone :

  • Wohlert et al. (2001) discussed the biosynthesis of the deoxysugar L-oleandrose, crucial in the formation of Avermectin A1a aglycone. The study provided insights into the biosynthesis and attachment of thymidinediphospho-oleandrose to the avermectin aglycone (Wohlert et al., 2001).
  • Zhang et al. (2006) characterized the glycosyltransferase AveBI in vitro, which is involved in the biosynthesis of avermectin. This enzyme catalyzes the addition of L-oleandrose to avermectin aglycone, highlighting the process's reversibility and sugar nucleotide flexibility (Zhang et al., 2006).

• Chemical Synthesis and Modification :

  • Huang et al. (2020) focused on the synthesis and bioactivities of avermectin B2a aglycone derivatives. This study indicated potential for the development of novel insecticidal, acaricidal, and fungicidal agents (Huang et al., 2020).
  • Henryon & Férézou (2009) presented a convergent synthesis approach for Ivermectin aglycone, which is relevant for the synthesis of avermectins (Henryon & Férézou, 2009).

• Regulation and Engineering of Avermectin Production :

  • Qiu et al. (2011) explored the role of the ABC transporter AvtAB in avermectin production. Overexpression of AvtAB in Streptomyces avermitilis enhanced avermectin production, suggesting its potential in industrial applications (Qiu et al., 2011).
  • Kitani et al. (2009) characterized the regulatory gene aveR in S. avermitilis, providing insights into the control of expression in avermectin biosynthesis (Kitani et al., 2009).

• Applications in Agriculture :

  • Wang et al. (2018) developed multifunctional avermectin nanoparticles to improve bioactivity and transportation in rice, indicating potential agricultural applications (Wang et al., 2018).

• Alternative Production Methods :

  • Deng et al. (2017) reported on heterologous expression of the avermectins biosynthetic gene cluster, which could facilitate the development of avermectin derivatives (Deng et al., 2017).

• Mechanistic Insights :

  • Sun et al. (2013) highlighted the dual activity of AveC in avermectin biosynthesis, which is involved in spiroketal formation and modification (Sun et al., 2013).